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Compound of Interest

Compound Name: Hdac8-IN-1

Cat. No.: B608941 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols and supporting data for determining the

cytotoxic effects of Hdac8-IN-1, a selective inhibitor of Histone Deacetylase 8 (HDAC8), on

various cancer cell lines using MTT and MTS cell viability assays.

Introduction
Histone deacetylase 8 (HDAC8) is a class I HDAC enzyme that plays a crucial role in the

epigenetic regulation of gene expression by catalyzing the removal of acetyl groups from

histone and non-histone proteins.[1][2] Aberrant HDAC8 activity has been implicated in the

progression of various cancers, making it a promising therapeutic target.[1][2][3] Hdac8-IN-1 is

a potent and selective inhibitor of HDAC8 with an IC50 value of 27.2 nM.[4] It exhibits

selectivity for HDAC8 over other HDAC isoforms, making it a valuable tool for studying the

specific roles of HDAC8 in cellular processes and as a potential anti-cancer agent.[4] Cell

viability assays, such as the MTT and MTS assays, are fundamental tools for assessing the

cytotoxic effects of compounds like Hdac8-IN-1. These colorimetric assays measure the

metabolic activity of cells, which is proportional to the number of viable cells.

Data Presentation
The following table summarizes the cytotoxic activity of Hdac8-IN-1 and other relevant HDAC8

inhibitors in various cancer cell lines.
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Cell Line
Cancer
Type

Compound
IC50 / GI50
(µM)

Assay Type Reference

A549 Lung Cancer Hdac8-IN-1 7.9 Not Specified [4]

H1299 Lung Cancer Hdac8-IN-1 7.2 Not Specified [4]

CL1-5 Lung Cancer Hdac8-IN-1 7 Not Specified [4]

A2058 Melanoma PCI-34051
IC50: 21.03,

GI50: 15.38
CCK-8 [3]

SK-MEL-2 Melanoma PCI-34051
IC50: 15.72,

GI50: 14.39
CCK-8 [3]

SK-MEL-28 Melanoma PCI-34051
IC50: 21.64,

GI50: 17.62
CCK-8 [3]

HepG2
Hepatocellula

r Carcinoma
YSL-109 3.39 Not Specified [5]

MCF-7
Breast

Cancer
YSL-109 3.41 Not Specified [5]

SH-SY5Y
Neuroblasto

ma
YSL-109 6.42 Not Specified [5]

Signaling Pathways
Inhibition of HDAC8 by Hdac8-IN-1 can induce cell cycle arrest and apoptosis through the

modulation of key signaling pathways, primarily involving the tumor suppressor protein p53 and

the hypoxia-inducible factor 1-alpha (HIF-1α).
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Hdac8-IN-1 HDAC8

p53

Deacetylates (Inactivates)

HIF-1α

Deacetylates (Stabilizes)

p21

Activates Transcription

BAX

Activates Transcription

PUMA

Activates Transcription

Cell Cycle Arrest

Apoptosis

VEGF

Activates Transcription

GLUT1

Activates Transcription

Angiogenesis Glucose Metabolism
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Start

Seed cells in 96-well plate

Incubate for 24h

Prepare Hdac8-IN-1 dilutions

Add Hdac8-IN-1 to wells

Incubate for 24-72h

Add MTT solution

Incubate for 2-4h

Remove media

Add DMSO/Solubilizer

Shake for 15 min

Read absorbance at 570 nm

End

 

Start

Seed cells in 96-well plate

Incubate for 24h

Prepare Hdac8-IN-1 dilutions

Add Hdac8-IN-1 to wells

Incubate for 24-72h

Add MTS reagent

Incubate for 1-4h

Read absorbance at 490 nm

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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